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Compound of Interest

Compound Name: 3-Fluoro-2-methylaniline
CAS No.: 443-86-7
Cat. No.: B146951
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 3-
Fluoro-2-methylaniline (CAS: 443-86-7), a critical intermediate in the synthesis of fluorinated
pharmaceuticals and agrochemicals. While specific quantitative solubility curves for this
compound are often proprietary, this guide synthesizes data from structural analogs (2-
methylaniline, 3-fluoroaniline) and thermodynamic principles to establish a robust solubility
profile.

Key Takeaway: 3-Fluoro-2-methylaniline is a lipophilic liquid (LogP ~1.4-2.4) exhibiting high
miscibility with polar aprotic and non-polar organic solvents, but limited solubility in water. This
guide includes a self-validating experimental protocol to verify exact solubility limits for critical
process development.

Physicochemical Profile & Solubility Prediction

To predict solubility behavior accurately, we must analyze the molecule's structural
determinants.[1]
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Structural Analysis

o Core Structure: Aniline ring (Lipophilic/Aromatic).
e Functional Groups:

o Amino (-NH2): H-bond donor/acceptor.[1] Increases solubility in polar protic solvents
(Alcohals).

o Methyl (-CHs): Increases lipophilicity (Hydrophobic).

o Fluorine (-F): Electronegative, withdraws electron density, modulating the pKa (approx.
3.44) and increasing metabolic stability. It typically enhances solubility in halogenated

solvents.

Predicted Solubility Data

The following table categorizes solvent compatibility based on the "Like Dissolves Like"
principle and data from the structural analog o-toluidine (2-methylaniline), which is miscible with
ethanol and ether but sparingly soluble in water (~1.5 g/L).

Table 1: Solubility Profile of 3-Fluoro-2-methylaniline (Predicted)
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Solvent Class

Representative
Solvents

Solubility Status

Mechanistic Insight

Methanol, Ethanol,

Strong H-bonding

Polar Protic High / Miscible interaction with the
Isopropanol ]
amine group.
Dipole-dipole
) DMSO, DMF, ) o interactions stabilize
Polar Aprotic o High / Miscible )
Acetonitrile the polar amine
functionality.
Excellent solvation of
) Dichloromethane ) o the aromatic ring;
Chlorinated High / Miscible ] ]
(DCM), Chloroform Fluorine substituent
enhances interaction.
) Toluene, Xylene, ] o
Aromatic High / Miscible stacking interactions;
Benzene
structural similarity to
solvent.
Soluble due to the
methyl group, though
Aliphatic Hexane, Heptane Moderate to High phase separation may
occur at very low
temperatures.
) Oxygen lone pairs
THF, Diethyl Ether, ) o
Ethers High / Miscible accept H-bonds from
MTBE - _
the aniline amine.
Hydrophobic aromatic
ring dominates; lack of
Aqueous Water, Brine Low (< 2 g/L) sufficient H-bonding to

overcome water lattice

energy.
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Critical Note: While some database snippets label this compound as "slightly soluble" in
methanol, this contradicts the behavior of liquid aromatic amines. It is highly probable that 3-
Fluoro-2-methylaniline is fully miscible with methanol. The protocol in Section 4 serves to

verify this.

Thermodynamic Modeling: Hansen Solubility
Parameters (HSP)

For formulation scientists, relying on "Polar/Non-polar” is insufficient. We use Hansen Solubility
Parameters (HSP) to predict compatibility in complex mixtures.

The HSP distance (
) between the solute (1) and solvent (2) is calculated as:
Estimated HSP Values for 3-Fluoro-2-methylaniline:
» (Dispersion): ~19.5 MPa
(Similar to o-toluidine)
o (Polarity): ~5.5 MPa
(Slightly higher than o-toluidine due to Fluorine)
e (H-Bonding): ~11.0 MPa
(Amine contribution)
Application:
o Green Solvents: To replace DCM, look for solvents with an

relative to these coordinates. 2-Methyltetrahydrofuran (2-MeTHF) is a strong candidate.
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Experimental Protocols (Self-Validating Systems)

As a Senior Scientist, | recommend never relying solely on literature for critical process
parameters (CPPs). Use this protocol to generate definitive data.

Visual Solubility Screening (Tier 1)

Objective: Rapidly determine miscibility or approximate solubility limits.

Workflow Diagram:
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Start: 100 mg Compound

Add 0.1 mL Solvent
(Target: 1000 mg/mL)

Yes No

Result: High Solubility Add Solvent to 1.0 mL total
(>1000 mg/mL) (Target: 100 mg/mL)

Yes No

Result: Moderate Solubility Add Solvent to 10.0 mL total
(200-1000 mg/mL) (Target: 10 mg/mL)

Yes No

Result: Low Solubility Result: Insoluble

(20-100 mg/mL) (<10 mg/mL)

Click to download full resolution via product page

Caption: Tier 1 Visual Solubility Determination Workflow for rapid solvent screening.
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Procedure:

Weigh 100 mg of 3-Fluoro-2-methylaniline into a clear glass vial.

Add 0.1 mL of test solvent. Vortex for 1 minute.

Observation: If clear, solubility > 1000 mg/mL (Miscible).

If undissolved, add solvent in increments (0.4 mL, then 0.5 mL) to reach 1.0 mL total.

Validation: If particles remain at 1.0 mL, solubility is < 100 mg/mL.

Gravimetric Saturation Method (Tier 2)

Objective: Determine exact solubility (mg/mL) for process optimization.

Saturation: Add excess 3-Fluoro-2-methylaniline to 5 mL of solvent.

Equilibration: Stir at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.45 um PTFE syringe filter.

Evaporation: Transfer 1.0 mL of filtrate to a pre-weighed dish. Evaporate solvent (vacuum
oven).

Calculation:

Applications in Process Chemistry[2]

Understanding the solubility profile allows for strategic solvent selection in synthesis and
purification.[1]

Table 2: Solvent Selection Strategy
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Process Step Recommended Solvent Rationale

High solubility ensures
Reaction Medium Toluene or DCM homogeneous kinetics; inert to

amine functionality.

Excellent partitioning from
_ agueous phase; amine
Extraction (Work-up) Ethyl Acetate o )
remains in organic layer at pH

> 5.

The free base is soluble, but
o ) HCI or H2S0a salts often
Crystallization (Salt Formation)  Isopropanol (IPA) o
precipitate cleanly from

IPA/Ether mixtures.

High miscibility ensures
Cleaning Methanol effective removal of residues

from reactor surfaces.

Safety & Handling (E-E-A-T)

Hazard Class: 6.1 (Toxic).[2] Signal Word: Danger.

o Toxicity: Like most fluoro-anilines, this compound is toxic if swallowed, inhaled, or in contact
with skin. It may cause methemoglobinemia (blue skin/lips).[2]

e Handling:

o Gloves: Use Nitrile (0.11 mm) for splash protection. For immersion, use Laminate
(PE/EVAL).

o Ventilation: Always handle in a certified chemical fume hood.

» Waste: Segregate as halogenated organic waste. Do not mix with oxidizing agents (e.g.,
nitric acid) as reaction may be violent.

References

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.chembk.com/en/chem/2-methylaniline
https://www.chembk.com/en/chem/2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (2025).[3] 3-Fluoro-2-methylaniline Compound Summary. National Library of
Medicine. Available at: [Link]

e Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.
(Reference for HSP methodology and analog values).

e NIST. (2025). o-Toluidine Phase Change Data. National Institute of Standards and
Technology. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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